Cas no 1251685-20-7 (1-4-(4-acetylphenyl)piperazin-1-yl-3-{6-methylimidazo2,1-b1,3thiazol-3-yl}propan-1-one)

• Product Name: 1-4-(4-acetylphenyl)piperazin-1-yl-3-{6-methylimidazo2,1-b1,3thiazol-3-yl}propan-1-one
• CAS No: 1251685-20-7
• MF: C₂₁H₂₄N₄O₂S
• MW: 396.505863189697
• CID: 5919859
• PubChem ID: 49669434
• Update Time: 2025-07-15

1-4-(4-acetylphenyl)piperazin-1-yl-3-{6-methylimidazo2,1-b1,3thiazol-3-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-acetylphenyl)piperazin-1-yl]-3-(6-methylimidazo[2,1-b][1,3]thiazol-3-yl)propan-1-one
• 1251685-20-7
• F5330-0794
• VU0642282-1
• 1-(4-(4-acetylphenyl)piperazin-1-yl)-3-(6-methylimidazo[2,1-b]thiazol-3-yl)propan-1-one
• 1-[4-(4-acetylphenyl)piperazin-1-yl]-3-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}propan-1-one
• AKOS024507293
• SR-01000922365
• SR-01000922365-1
• 1-4-(4-acetylphenyl)piperazin-1-yl-3-{6-methylimidazo2,1-b1,3thiazol-3-yl}propan-1-one

• Inchi： 1S/C21H24N4O2S/c1-15-13-25-19(14-28-21(25)22-15)7-8-20(27)24-11-9-23(10-12-24)18-5-3-17(4-6-18)16(2)26/h3-6,13-14H,7-12H2,1-2H3
• InChI Key： JLIYUCQGXUKZLO-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=C(C(C)=O)C=C2)CC1)(=O)CCC1=CSC2=NC(C)=CN21

Computed Properties

• Exact Mass: 396.162
• Monoisotopic Mass: 396.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2A^2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-4-(4-acetylphenyl)piperazin-1-yl-3-{6-methylimidazo2,1-b1,3thiazol-3-yl}propan-1-one

Comprehensive Overview of 1-4-(4-acetylphenyl)piperazin-1-yl-3-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}propan-1-one (CAS No. 1251685-20-7)

The compound 1-4-(4-acetylphenyl)piperazin-1-yl-3-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}propan-1-one, identified by its CAS No. 1251685-20-7, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a piperazine moiety with an imidazo[2,1-b][1,3]thiazole core, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential interactions with central nervous system (CNS) targets, given the prevalence of piperazine derivatives in neuropharmacology.

In recent years, the demand for novel small-molecule inhibitors and receptor modulators has surged, driven by advancements in precision medicine and drug discovery technologies. This compound’s structural complexity aligns with the growing trend of designing multi-target ligands, which are increasingly sought after for treating complex diseases like neurodegenerative disorders and metabolic syndromes. Its 6-methylimidazo[2,1-b][1,3]thiazole component, in particular, is a scaffold known for its bioisosteric properties, often enhancing drug-like characteristics such as solubility and metabolic stability.

The synthesis of CAS No. 1251685-20-7 involves meticulous organic coupling reactions, including amide bond formation and heterocyclic ring construction. These processes are critical for ensuring the compound’s purity and efficacy, which are paramount for both in vitro and in vivo studies. Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to validate its structural integrity. Such rigorous quality control measures are essential for researchers exploring its pharmacokinetic profile and mechanism of action.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. For instance, the piperazine-acetylphenyl segment is reminiscent of ligands targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes. Concurrently, the imidazo[2,1-b][1,3]thiazole moiety has been linked to anti-inflammatory and antimicrobial activities, broadening its applicability. This dual functionality makes 1-4-(4-acetylphenyl)piperazin-1-yl-3-{6-methylimidazo[2,1-b][1,3]thiazol-3-yl}propan-1-one a versatile subject for interdisciplinary research.

From an SEO perspective, queries such as "piperazine derivatives in CNS drugs" or "imidazo[2,1-b][1,3]thiazole therapeutic uses" reflect the public’s growing curiosity about niche pharmacophores. By integrating these long-tail keywords, this article aims to bridge the gap between scientific literature and layperson inquiries. Furthermore, the compound’s relevance to AI-driven drug design—a trending topic in biotech innovation—adds another layer of contemporary appeal. Machine learning models are increasingly used to predict the ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) of such compounds, accelerating their translation from bench to bedside.

In summary, CAS No. 1251685-20-7 represents a fascinating intersection of medicinal chemistry and biotechnology. Its structural ingenuity and potential therapeutic versatility make it a subject of ongoing investigation, particularly in the context of next-generation therapeutics. As research progresses, this compound may well emerge as a cornerstone in the development of targeted therapies, addressing some of the most pressing challenges in modern healthcare.